Cas no 2492596-61-7 (2-Pyridinecarboxylic acid, 6-[[2-chloro-4-(trifluoromethyl)phenoxy]methyl]-4-ethyl-)

• Product Name: 2-Pyridinecarboxylic acid, 6-[[2-chloro-4-(trifluoromethyl)phenoxy]methyl]-4-ethyl-
• CAS No: 2492596-61-7
• MF: C₁₆H₁₃ClF₃NO₃
• MW: 359.72753405571
• CID: 5461203
• Update Time: 2025-10-10

2-Pyridinecarboxylic acid, 6-[[2-chloro-4-(trifluoromethyl)phenoxy]methyl]-4-ethyl- Chemical and Physical Properties

Names and Identifiers

• 2-Pyridinecarboxylic acid, 6-[[2-chloro-4-(trifluoromethyl)phenoxy]methyl]-4-ethyl-
• MRGPRX4 modulator-1

• Inchi： 1S/C16H13ClF3NO3/c1-2-9-5-11(21-13(6-9)15(22)23)8-24-14-4-3-10(7-12(14)17)16(18,19)20/h3-7H,2,8H2,1H3,(H,22,23)
• InChI Key： UNHAKUSQBBXQSU-UHFFFAOYSA-N
• SMILES： C1(C(O)=O)=NC(COC2=CC=C(C(F)(F)F)C=C2Cl)=CC(CC)=C1

Additional information on 2-Pyridinecarboxylic acid, 6-[[2-chloro-4-(trifluoromethyl)phenoxy]methyl]-4-ethyl-

2-Pyridinecarboxylic Acid, 6-[[2-Chloro-4-(Trifluoromethyl)Phenoxy]Methyl]-4-Ethyl

2-Pyridinecarboxylic acid, 6-[[2-chloro-4-(trifluoromethyl)phenoxy]methyl]-4-ethyl is a highly specialized organic compound with the CAS number 2492596-61-7. This compound belongs to the class of pyridine derivatives and is characterized by its unique structural features, which include a pyridine ring substituted with a carboxylic acid group at position 2, an ethyl group at position 4, and a phenoxy-methyl group at position 6. The phenoxy group itself is further substituted with a chlorine atom at position 2 and a trifluoromethyl group at position 4, adding to the complexity and functionality of the molecule.

The synthesis of 2-Pyridinecarboxylic acid, 6-[[2-chloro-4-(trifluoromethyl)phenoxy]methyl]-4-ethyl involves a series of multi-step reactions, including nucleophilic substitutions, Friedel-Crafts acylations, and oxidation processes. Recent advancements in synthetic methodologies have enabled chemists to optimize the production of this compound, improving both yield and purity. The use of microwave-assisted synthesis has been particularly beneficial in streamlining the reaction steps and reducing reaction times.

One of the most promising applications of this compound lies in its potential as a precursor for various pharmaceutical agents. Studies have shown that pyridine derivatives with electron-withdrawing groups, such as the trifluoromethyl group present in this molecule, exhibit enhanced bioavailability and pharmacokinetic properties. This makes them ideal candidates for drug development programs targeting chronic diseases such as cancer and neurodegenerative disorders.

In addition to its pharmaceutical applications, 2-Pyridinecarboxylic acid, 6-[[2-chloro-4-(trifluoromethyl)phenoxy]methyl]-4-ethyl has also been explored for its role in material science. Researchers have investigated its ability to act as a building block for advanced polymers and materials with tailored electronic properties. The presence of the trifluoromethyl group imparts high thermal stability and chemical resistance to the resulting materials, making them suitable for use in extreme environments.

Recent studies have also highlighted the potential of this compound in agrochemical applications. Its ability to inhibit key enzymes involved in plant growth regulation has led to its consideration as a candidate for next-generation herbicides. Field trials conducted under controlled conditions have demonstrated its efficacy in controlling invasive plant species without causing significant harm to surrounding ecosystems.

The structural uniqueness of 2-Pyridinecarboxylic acid, 6-[[2-chloro-4-(trifluoromethyl)phenoxy]methyl]-4-ethyl also makes it an attractive molecule for academic research. Its complex architecture provides an excellent platform for studying fundamental chemical principles such as aromaticity, conjugation effects, and stereochemistry. Moreover, its reactivity towards various nucleophiles and electrophiles has been extensively studied using computational chemistry tools like density functional theory (DFT), providing valuable insights into its electronic structure and reactivity patterns.

In conclusion, 2-Pyridinecarboxylic acid, 6-[[2-chloro-4-(trifluoromethyl)phenoxy]methyl]-4-ethyl is a versatile compound with wide-ranging applications across multiple disciplines. Its synthesis has been optimized through cutting-edge methodologies, while its applications span from drug discovery to material science and agrochemical development. As research continues to uncover new uses for this compound, it is poised to play an increasingly important role in both academic and industrial settings.